1-[2-{3-Chloropropoxy}-phenyl]-ethanone

• Molecular Formula: C11H13ClO2
• Molecular Weight: 212.67 g/mol
• IUPAC Name: 1-[2-(3-chloropropoxy)phenyl]ethanone
• InChI: InChI=1S/C11H13ClO2/c1-9(13)10-5-2-3-6-11(10)14-8-4-7-12/h2-3,5-6H,4,7-8H2,1H3
• InChI Key: ANIXAJRBFBWGGD-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=CC=C1OCCCCl

Description

1-[2-{3-Chloropropoxy}-phenyl]-ethanone is a useful research compound. Its molecular formula is C11H13ClO2 and its molecular weight is 212.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2 ml of 2-hydroxy-acetophenone were added with stirring to a mixture of 2.31 g of tetrabutylammonium acid sulfate, 20 ml of 50% sodium hydroxide solution, 40 ml of benzene and 20 ml of acetonitrile and after adding 8.26 of 3-chloro-propyl p-toluene sulfonate, the mixture was heated under an inert atmosphere at 80° C. for 17 hours. The decanted aqueous phase was extracted with benzene and the organic phase was washed with water, dried over a deshydrant, filtered and evaporated to dryness. The residue was chromatographed over silica and eluted with a 95-5 benzene-ethyl acetate mixture. Evaporation ofthe solvents yielded 3.38 g of 1-[2-{3-chloropropoxy}-phenyl]-ethanone.